Cas no 61785-69-1 (2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide)

61785-69-1 structure
Product name:2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
CAS No:61785-69-1
MF:C12H14N4O4
MW:278.26396
CID:523857
2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
- 4-(azepan-1-yl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium
-
Computed Properties
- Exact Mass: 278.10162
- Monoisotopic Mass: 278.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.58
- Boiling Point: 494.1°Cat760mmHg
- Flash Point: 252.6°C
- Refractive Index: 1.715
- PSA: 99.35
2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide Related Literature
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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